Cas no 5779-18-0 (4,7-Methano-1H-isoindole-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-)

• Product Name: 4,7-Methano-1H-isoindole-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-
• CAS No: 5779-18-0
• MF: C₃₇H₃₄N₄O₃
• MW: 582.690868854523
• CID: 381408
• PubChem ID: 3037995
• Update Time: 2025-04-19

4,7-Methano-1H-isoindole-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-isoindole-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-
• BRN 0874102
• 5-Norbornene-2,3-dicarboximide, N-(2-dimethylaminoethyl)-5-(alpha-hydroxy-alpha-2-pyridylbenzyl)-7-(alpha-2-pyridylbenzylidene)-, endo-
• 5779-18-0

• Inchi： 1S/C37H34N4O3/c1-40(2)21-22-41-35(42)32-26-23-27(37(44,25-15-7-4-8-16-25)29-18-10-12-20-39-29)33(34(32)36(41)43)31(26)30(24-13-5-3-6-14-24)28-17-9-11-19-38-28/h3-20,23,26,32-34,44H,21-22H2,1-2H3/b31-30+
• InChI Key： WPRNRCKUGKPCRG-NVQSTNCTSA-N
• SMILES： O=C1C2C(C(N1CCN(C)C)=O)C1C=C(C(C3C=CC=CN=3)(C3C=CC=CC=3)O)C2C1=C(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 582.263
• Monoisotopic Mass: 582.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 793.3°C at 760 mmHg
• Flash Point: 433.6°C
• Refractive Index: 1.663